molecular formula C19H20N4O2 B11008279 2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)-N-(4-phenylbutan-2-yl)acetamide

2-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)-N-(4-phenylbutan-2-yl)acetamide

Cat. No.: B11008279
M. Wt: 336.4 g/mol
InChI Key: FEXLWTJLSANFCR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(4-Oxo-1,2,3-benzotriazin-3(4H)-yl)-N-(4-phenylbutan-2-yl)acetamide is a heterocyclic acetamide derivative featuring a 1,2,3-benzotriazin-4-one core linked to a branched phenylalkylamide side chain. Its structure combines a planar aromatic benzotriazinone moiety with a flexible N-(4-phenylbutan-2-yl) group, which may influence solubility, target binding, and metabolic stability .

Properties

Molecular Formula

C19H20N4O2

Molecular Weight

336.4 g/mol

IUPAC Name

2-(4-oxo-1,2,3-benzotriazin-3-yl)-N-(4-phenylbutan-2-yl)acetamide

InChI

InChI=1S/C19H20N4O2/c1-14(11-12-15-7-3-2-4-8-15)20-18(24)13-23-19(25)16-9-5-6-10-17(16)21-22-23/h2-10,14H,11-13H2,1H3,(H,20,24)

InChI Key

FEXLWTJLSANFCR-UHFFFAOYSA-N

Canonical SMILES

CC(CCC1=CC=CC=C1)NC(=O)CN2C(=O)C3=CC=CC=C3N=N2

Origin of Product

United States

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Structural Analogs with Benzotriazinone Cores

Several benzotriazinone-acetamide derivatives share structural similarities with the target compound, differing primarily in their N-substituents:

Compound Name N-Substituent Molecular Weight Key Features Reference
2-(4-Oxo-1,2,3-benzotriazin-3-yl)-N-(4-phenyl-1,3-thiazol-2-yl)acetamide 4-phenylthiazol-2-yl 363.40 g/mol Thiazole ring enhances π-π stacking potential
Zelatriazinum (WHO-INN) (1S)-1-[4-(trifluoromethoxy)phenyl]ethyl 403.33 g/mol Chiral center; trifluoromethoxy improves lipophilicity
N-(3-chloro-4-fluorophenyl)-2-(4-oxo-1,2,3-benzotriazin-3-yl)acetamide 3-chloro-4-fluorophenyl 332.72 g/mol Halogenated substituent for target specificity
Target Compound 4-phenylbutan-2-yl ~349.40 g/mol* Branched alkyl chain may enhance membrane permeability -

*Calculated based on molecular formula (C₁₉H₂₀N₄O₂).

Key Observations :

  • Zelatriazinum () demonstrates how fluorinated groups can optimize pharmacokinetic properties, such as metabolic stability and blood-brain barrier penetration .
  • Halogenated derivatives () suggest that electron-withdrawing groups may enhance interactions with hydrophobic enzyme pockets .
Compounds with Related Heterocyclic Cores

Other 4-oxo-heterocyclic acetamides exhibit divergent pharmacological profiles due to core modifications:

Compound Class Core Structure Biological Target/Activity Key Findings Reference
Quinazolin-4-one acetamides Quinazolin-4-one Mycobacterium tuberculosis InhA 2-(6-chloro-2-methyl-4-oxoquinazolin-3-yl)-N-phenylacetamide showed potent InhA inhibition
Pyrrolo[1,2-d][1,2,4]triazinones Pyrrolo-triazin-4-one GPR139 agonists Derivatives (e.g., 20a) demonstrated therapeutic effects in social interaction mouse models
Thieno[2,3-d]triazinones Thieno-triazin-4-one GPR139 agonists Compound 8b (C16H14F3N4O3S) showed high agonist potency

Comparison Insights :

  • The quinazolinone analogs () target bacterial enoyl-ACP reductase (InhA), critical for tuberculosis treatment, whereas benzotriazinones may lack this specificity .
  • Pyrrolo- and thieno-triazinones () prioritize central nervous system targets (GPR139), suggesting that heterocycle choice dictates target selectivity .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.